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Compound of Interest

Compound Name: 5-Bromoisophthalonitrile

Cat. No.: B065692

CAS Number: 160892-07-9

This technical guide provides a comprehensive overview of 5-Bromoisophthalonitrile, a key
chemical intermediate. The information is intended for researchers, scientists, and
professionals involved in chemical synthesis and drug development. This document outlines
the compound's properties, a detailed synthesis protocol for a closely related compound, and
its potential applications in the pharmaceutical industry.

Compound Properties

5-Bromoisophthalonitrile, also known as 5-Bromo-1,3-benzenedicarbonitrile, is an aromatic
compound with the molecular formula CsHsBrN2.[1] Its structure, featuring a bromine atom and
two nitrile groups on a benzene ring, makes it a versatile building block in organic synthesis.
While specific experimental data for some physical properties are not readily available in public
literature, the known properties are summarized below.
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Property Value Reference
CAS Number 160892-07-9 [1]
Molecular Formula CsH3BrN2 [1]
Molecular Weight 207.03 g/mol [1]
Appearance Solid

5-Bromo-1,3-

benzenedicarbonitrile, 5-
Synonyms Bromobenzene-1,3- [1]
dicarbonitrile, 5-bromo-1,3-

dicyanobenzene

Sealed in a dry environment at
Storage [1]
room temperature.

Note: Specific values for melting point, boiling point, and quantitative solubility are not available

in the reviewed literature.

Synthesis of a Related Precursor: 5-
Bromoisophthalic Acid

While a detailed experimental protocol for the direct synthesis of 5-Bromoisophthalonitrile is
not extensively documented in public sources, a patented method for the synthesis of the
closely related 5-bromoisophthalic acid provides a valuable reference. This process involves
the bromination of isophthalic acid.[2][3] The synthesis of the dinitrile would likely follow a
similar principle of electrophilic aromatic substitution on the isophthalonitrile starting material.

Experimental Protocol: Synthesis of 5-Bromoisophthalic
Acid[2]

This protocol is adapted from a patented industrial process.
Materials:

 |sophthalic acid
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Sulfur trioxide-containing solvent

Bromine

Ice water

Methanol (for recrystallization)

Procedure:

In a suitable reactor, dissolve the isophthalic acid compound in a solvent containing sulfur
trioxide.

¢ Introduce bromine to the reaction mixture. The molar ratio of bromine to the isophthalic acid
substrate is typically between 0.5:1 and 1.5:1 for the mono-bromo product.[3]

e The reaction is conducted with heating, generally under pressure at a temperature of 100°C
to 160°C.[3]

» After the reaction is complete (e.g., after 22 hours), cool the mixture to room temperature.

e The contents of the reactor are then carefully transferred into a beaker containing ice water,
which will cause the product to precipitate as a solid.

e The resulting solid is collected by filtration and dried under reduced pressure to yield the
crude 5-bromoisophthalic acid.

 For purification, the crude product can be recrystallized from methanol. The crude material is
dissolved in hot methanol (e.g., at 60°C), then allowed to cool to room temperature.

o The purified white crystals of 5-bromoisophthalic acid are collected by filtration.

Applications in Pharmaceutical Synthesis

5-Bromoisophthalonitrile serves as a valuable intermediate in the synthesis of more complex
molecules, particularly in the pharmaceutical industry.[4][5] Brominated organic compounds are
key starting materials for a variety of active pharmaceutical ingredients (APIs).[6] The bromine
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atom provides a reactive site for forming new carbon-carbon or carbon-heteroatom bonds,
often through metal-catalyzed cross-coupling reactions.

While specific APIs derived directly from 5-Bromoisophthalonitrile are not prominently
disclosed in the literature, a related intermediate, referred to as "BROMO-OTBN," is noted for
its role in the synthesis of dopamine agonists like bromocriptine. Bromocriptine is used in the
treatment of Parkinson's disease, hyperprolactinemia, and type 2 diabetes. This highlights the
potential utility of brominated nitrile compounds in the development of drugs targeting
neurological and endocrine disorders.

The nitrile functionalities on the 5-Bromoisophthalonitrile molecule are also reactive and can
be transformed into other chemical groups, further enhancing its versatility as a synthetic
intermediate.

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-bromoisophthalic acid,
based on the described experimental protocol.
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Synthesis Workflow for 5-Bromoisophthalic Acid
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Caption: A workflow diagram for the synthesis of 5-bromoisophthalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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